Cas no 16792-45-3 (Ethyl 6-nitro-1H-indole-2-carboxylate)

Ethyl 6-nitro-1H-indole-2-carboxylate is a nitro-substituted indole derivative with significant utility in organic synthesis and pharmaceutical research. The compound features a nitro group at the 6-position and an ester moiety at the 2-position of the indole scaffold, enhancing its reactivity for further functionalization. Its structural properties make it a valuable intermediate in the synthesis of heterocyclic compounds, bioactive molecules, and potential drug candidates. The nitro group facilitates electrophilic substitution reactions, while the ethyl ester provides versatility for hydrolysis or transesterification. This compound is particularly useful in medicinal chemistry for developing indole-based pharmacophores due to its well-defined reactivity and compatibility with diverse synthetic routes.
Ethyl 6-nitro-1H-indole-2-carboxylate structure
16792-45-3 structure
Product Name:Ethyl 6-nitro-1H-indole-2-carboxylate
CAS No:16792-45-3
MF:C11H10N2O4
MW:234.208102703094
MDL:MFCD04973967
CID:121896
PubChem ID:616444
Update Time:2025-06-07

Ethyl 6-nitro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 6-nitro-1H-indole-2-carboxylate
    • 1H-Indole-2-carboxylicacid, 6-nitro-, ethyl ester
    • Ethyl 6-nitroindole-2-carboxylate
    • 6-nitro-1H-indole-2-carboxylic acid ethyl ester
    • 6-Nitro-2-carbethoxyindole
    • 6-Nitro-2-carboethoxyindole
    • 6-Nitro-indol-2-carbonsaeure-aethylester
    • 6-Nitro-indol-2-carbonsaeure-ethylester
    • 6-nitro-indole-2-carboxylic acid ethyl ester
    • Ethyl 6-nitro-2-indolecarboxylate
    • Ethyl 6-nitroindol-2-carboxylate
    • Q63399744
    • 16792-45-3
    • 1H-Indole-2-carboxylic acid, 6-nitro-, ethyl ester
    • CS-0434773
    • AKOS015833443
    • DTXSID10346926
    • MFCD04973967
    • Z3234799982
    • AS-68616
    • EN300-7388143
    • D87956
    • 6-nitro-1H-indole -2-carboxylic acid ethyl ester
    • Ethyl 6-nitro-1H-indole-2-carboxylate #
    • AMY7493
    • SCHEMBL394554
    • FT-0738867
    • SY007938
    • AR-437/43285095
    • DB-064667
    • MDL： MFCD04973967
    • Inchi： 1S/C11H10N2O4/c1-2-17-11(14)10-5-7-3-4-8(13(15)16)6-9(7)12-10/h3-6,12H,2H2,1H3
    • InChI Key： SOMZLSPJSSDTAP-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1=CC2C=CC(=CC=2N1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 234.06400
  • Monoisotopic Mass: 234.06405680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 87.9Ų

Experimental Properties

  • Density: 1.393
  • Melting Point: 194-196 ºC
  • Boiling Point: 347.5±22.0 °C at 760 mmHg
  • Flash Point: 213.5 °C
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 87.91000
  • LogP: 2.77600
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 6-nitro-1H-indole-2-carboxylate Security Information

Ethyl 6-nitro-1H-indole-2-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 6-nitro-1H-indole-2-carboxylate Pricemore >>

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Ethyl 6-nitro-1H-indole-2-carboxylate Production Method

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